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Compound of Interest

Compound Name: 2-Furamide

Cat. No.: B1196590

An In-depth Technical Guide to 2-Furamide: Chemical Properties and Structure

Introduction

2-Furamide, also known as furan-2-carboxamide, is an organic compound derived from furan.
[1] It is a versatile chemical intermediate utilized in various fields, including pharmaceutical
development, agricultural chemistry, and polymer science.[2] Structurally, it features a furan
ring substituted with an amide functional group, which imparts unique reactivity and solubility
characteristics.[1][2] This guide provides a comprehensive overview of the chemical properties,
molecular structure, synthesis, and biological relevance of 2-Furamide for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

2-Furamide is a white to off-white crystalline powder.[1][2] It exhibits good solubility in solvents
like methanol.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference
IUPAC Name furan-2-carboxamide [1103114]
CAS Number 609-38-1 [11[2]131[5]
Molecular Formula CsHsNO2 [1112]131[5]
Molecular Weight 111.10 g/mol [1112]131[5]

White to almost white
Appearance _ [1][2]
crystalline powder

Melting Point 138 - 144 °C [1112114]
Boiling Point 148 °C at 11 mmHg [2]
Purity = 96.0% - 98% (GC) [2][4]

Molecular Structure

The structure of 2-Furamide consists of a five-membered aromatic furan ring with an amide
group attached at the second position. This combination of a heterocyclic aromatic system and
a functional amide group is key to its chemical reactivity and applications as a building block in
synthesis.[1][2]

Identifier Value Reference

Canonical SMILES C1=COC(=C1)C(=O)N [1]13]

INChl=1S/C5H5NO2/c6-5(7)4-
InChl [1]3][6]
2-1-3-8-4/h1-3H,(H2,6,7)

TVFIYRKPCACCNL-
InChl Key [L1[3][4][6]
UHFFFAOYSA-N

PubChem CID 69108 [2]13]

Crystal Structure
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The detailed three-dimensional arrangement of atoms in solid 2-Furamide has been
determined by X-ray crystallography. The data is available in the Cambridge Structural
Database under the deposition number CCDC 765490.[3]

Experimental Protocols

General Protocol for Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for elucidating the structure of organic
molecules like 2-Furamide. *H and 3C NMR spectra provide detailed information about the
hydrogen and carbon framework, respectively.

Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of 2-Furamide in a suitable deuterated
solvent (e.g., Polysol, DMSO-ds).[7][8]

e Instrument Setup: Use a standard NMR spectrometer (e.g., Varian CFT-20 or a 300 MHz
spectrometer).[7][8] Tetramethylsilane (TMS) is typically used as an internal reference
standard.[7]

» Data Acquisition: Record the *H NMR spectrum to identify the chemical shifts, integration,
and coupling patterns of the protons on the furan ring and the amide group.

e 13C NMR Acquisition: Record the 3C NMR spectrum to determine the number of unique
carbon environments. For 2-Furamide, spectra have been recorded in Polysol.[7]

o Data Analysis: Process the acquired spectra to assign peaks to specific atoms within the
molecule, confirming the furan-2-carboxamide structure.

Synthesis and Reactions

2-Furamide can be synthesized through various methods, primarily involving the modification
of furan precursors. It also participates in reactions typical of amides and furan rings.

Synthesis Methods
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Several synthetic routes to 2-Furamide have been established:

o Direct Amidation: This involves reacting furan derivatives, such as furoic acid or its esters,
with ammonia or other aminating agents under controlled conditions.[1]

» Transformation from Furfural: Catalytic processes can convert furfural, a common biomass-
derived chemical, into 2-Furamide, which is a significant route for utilizing renewable
resources.[1]

Below is a generalized workflow for the synthesis of 2-Furamide from a furan-based precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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